2-(1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbonyl)-N-(thiophen-2-yl)hydrazinecarboxamide

• IUPAC Name: 1-[[1-[(3-fluorophenyl)methyl]-2-oxopyridine-3-carbonyl]amino]-3-thiophen-2-ylurea
• InChI: InChI=1S/C18H15FN4O3S/c19-13-5-1-4-12(10-13)11-23-8-2-6-14(17(23)25)16(24)21-22-18(26)20-15-7-3-9-27-15/h1-10H,11H2,(H,21,24)(H2,20,22,26)
• InChI Key: XZFFTCZHPNQQRJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CN2C=CC=C(C2=O)C(=O)NNC(=O)NC3=CC=CS3
• Molecular Formula: C18H15FN4O3S
• Molecular Weight: 386.4 g/mol

Description

2-(1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbonyl)-N-(thiophen-2-yl)hydrazinecarboxamide is a useful research compound. Its molecular formula is C18H15FN4O3S and its molecular weight is 386.4. The purity is usually 95%.
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Scientific Research Applications

Solid-state Tautomeric Structure

A study focusing on a similar compound outlines the importance of resolving the solid-state conformation and tautomeric structure through single-crystal X-ray crystallography. This research highlights the molecule's electron distribution and electrostatic properties, derived from molecular charge density, to understand its chemical behavior in different states (Bacsa et al., 2013).

Antimicrobial Activity

Research into structurally related compounds has demonstrated significant antimicrobial activity, underscoring the potential for developing new antibiotics. One study synthesized a series of compounds and found notable antibacterial and antifungal activities, which were attributed to the presence of specific functional groups on the compound's phenyl ring (Ahsan et al., 2016). Another investigation into the antimicrobial activities of novel synthesized compounds revealed effective agents against various bacterial and fungal strains, emphasizing the role of fluorine atoms in enhancing antimicrobial efficacy (Desai et al., 2013).

Synthesis of Novel Compounds

Several studies have focused on synthesizing new derivatives starting from compounds with similar structures, exploring their potential in treating diseases or as agents in chemical sensors. For example, the synthesis of new pyrimidine and fused pyrimidine derivatives has been examined for anti-avian influenza virus activity, although the compounds did not show significant activity, this line of research is crucial for discovering new antiviral agents (Mahmoud et al., 2011). Another study synthesized imidazolyl acetic acid derivatives, evaluating them for anti-inflammatory and analgesic activities, indicating the compound's potential for therapeutic use (Khalifa & Abdelbaky, 2008).